Cas no 914106-36-8 (Methyl 2-chloro-5-cyanobenzoate)

Methyl 2-chloro-5-cyanobenzoate is a versatile intermediate in organic synthesis, offering high purity and stability. Its unique structure allows for efficient participation in various reactions, including nucleophilic aromatic substitution and ring-opening reactions. The compound's chloro and cyano substituents confer specific electronic properties, enhancing its reactivity and selectivity. Methyl 2-chloro-5-cyanobenzoate is widely utilized in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.

Methyl 2-chloro-5-cyanobenzoate structure

914106-36-8 structure

Product Name:Methyl 2-chloro-5-cyanobenzoate

CAS No:914106-36-8

MF:C₉H₆ClNO₂

MW:195.602441310883

MDL:MFCD13192027

CID:787715

PubChem ID:16659388

Update Time:2025-10-15

Methyl 2-chloro-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-chloro-5-cyanobenzoate
- Benzoic acid, 2-chloro-5-cyano-, methyl ester
- 2-chloro-5-cyano-benzoic acid methyl ester
- RGLQGCVEXOWXEK-UHFFFAOYSA-N
- 2-Chloro-5-cyanobenzoic acid methyl ester
- Methyl 2-chloro-5-cyanobenzoate (ACI)
- methyl2-chloro-5-cyanobenzoate
- CS-0046257
- DA-01076
- MFCD13192027
- DTXSID60586557
- AKOS022189772
- 2-Chloro-5-cyanobenzoicacid Methyl ester
- 914106-36-8
- SCHEMBL1179997
- AS-60712
- MDL： MFCD13192027
- Inchi： 1S/C9H6ClNO2/c1-13-9(12)7-4-6(5-11)2-3-8(7)10/h2-4H,1H3
- InChI Key： RGLQGCVEXOWXEK-UHFFFAOYSA-N
- SMILES： N#CC1C=C(C(OC)=O)C(Cl)=CC=1

Computed Properties

Exact Mass: 195.0087061g/mol
Monoisotopic Mass: 195.0087061g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 50.1

Experimental Properties

Melting Point: 100-103℃

Methyl 2-chloro-5-cyanobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM157601-1g	methyl 2-chloro-5-cyanobenzoate	914106-36-8	95%	1g	$396	2021-06-17
Chemenu	CM157601-5g	methyl 2-chloro-5-cyanobenzoate	914106-36-8	95%	5g	$884	2021-06-17
Chemenu	CM157601-10g	methyl 2-chloro-5-cyanobenzoate	914106-36-8	95%	10g	$1328	2021-06-17
Chemenu	CM157601-25g	methyl 2-chloro-5-cyanobenzoate	914106-36-8	95%	25g	$2216	2021-06-17
Apollo Scientific	OR940784-250mg	Methyl 2-chloro-5-cyanobenzoate	914106-36-8	98%	250mg	£167.00	2025-02-20
Apollo Scientific	OR940784-1g	Methyl 2-chloro-5-cyanobenzoate	914106-36-8	98%	1g	£333.00	2025-02-20
Chemenu	CM157601-1g	methyl 2-chloro-5-cyanobenzoate	914106-36-8	95%	1g	$169	2022-12-31
Chemenu	CM157601-5g	methyl 2-chloro-5-cyanobenzoate	914106-36-8	95%	5g	$884	2022-05-27
Chemenu	CM157601-10g	methyl 2-chloro-5-cyanobenzoate	914106-36-8	95%	10g	$1328	2022-05-27
Chemenu	CM157601-25g	methyl 2-chloro-5-cyanobenzoate	914106-36-8	95%	25g	$2216	2022-05-27

Methyl 2-chloro-5-cyanobenzoate Production Method

Production Method 1

89891-83-8

914106-36-8

Reaction Conditions

1.1 Reagents: Dicyclohexylcarbodiimide , 4-(Dimethylamino)pyridine Solvents: Dichloromethane

Reference

: Synthesis and in Vitro Antiprotozoal Activities of Dicationic 3,5-Diphenylisoxazoles

Patrick, Donald A.; et al, Journal of Medicinal Chemistry, 2007, 50(10), 2468-2485

Production Method 2

620621-48-9

914106-36-8

Reaction Conditions

1.1 Catalysts: L-Proline Solvents: Dimethylformamide ; rt → 70 °C; 2 h, 70 °C; 70 °C → 100 °C; 9 h, 100 °C

Reference

: Synthesis and biological activity of benzamides substituted with pyridine-Linked 1,2,4-Oxadiazoles

Yang, Sen; et al, Molecules, 2020, 25(15),

Production Method 3

19094-56-5

914106-36-8

Reaction Conditions

1.1 Solvents: Methanol ; acidified, reflux
2.1 Reagents: L-Proline Solvents: Dimethylformamide ; 100 °C

Reference

: 1,2,4-oxadiazole-based bio-isosteres of benzamides: synthesis, biological activity and toxicity to zebrafish embryo

Yang, Sen; et al, International Journal of Molecular Sciences, 2021, 22(5),